molecular formula C23H42O B8609768 1,5-Bis[4-(propan-2-yl)cyclohexyl]pentan-3-one CAS No. 62221-14-1

1,5-Bis[4-(propan-2-yl)cyclohexyl]pentan-3-one

Cat. No.: B8609768
CAS No.: 62221-14-1
M. Wt: 334.6 g/mol
InChI Key: SNHFEASYIFYFGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Bis[4-(propan-2-yl)cyclohexyl]pentan-3-one is a useful research compound. Its molecular formula is C23H42O and its molecular weight is 334.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

62221-14-1

Molecular Formula

C23H42O

Molecular Weight

334.6 g/mol

IUPAC Name

1,5-bis(4-propan-2-ylcyclohexyl)pentan-3-one

InChI

InChI=1S/C23H42O/c1-17(2)21-11-5-19(6-12-21)9-15-23(24)16-10-20-7-13-22(14-8-20)18(3)4/h17-22H,5-16H2,1-4H3

InChI Key

SNHFEASYIFYFGA-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1CCC(CC1)CCC(=O)CCC2CCC(CC2)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-Isopropylcyclohexyl)propionic acid (39.7 g., 0.20 mole) and iron (hydrogen reduced, 6.15 g., 0.11 mole) is heated for 1.5 hours at 195° C. under a nitrogen atmosphere. After that time, the temperature is increased to 290° C. and maintained at that temperature for 3 hours. The cooled reaction mass is extracted well with ether, filtered through Celite, and the ethereal extracts concentrated under vacuum. The residue is stripped under vacuum to leave the product, 17.3 g. (51%).
Quantity
39.7 g
Type
reactant
Reaction Step One
Name
Quantity
6.15 g
Type
catalyst
Reaction Step One

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